Cas no 1219844-52-6 (3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide
• CAS No: 1219844-52-6
• MF: C₂₀H₁₈F₃N₃O₃
• MW: 405.370435237885
• CID: 6398436
• PubChem ID: 49677377
• Update Time: 2025-06-09

3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide
• 5-(3-methoxyphenyl)-2-methyl-N-[[2-(trifluoromethoxy)phenyl]methyl]pyrazole-3-carboxamide
• 3-(3-methoxyphenyl)-1-methyl-N-{[2-(trifluoromethoxy)phenyl]methyl}-1H-pyrazole-5-carboxamide
• AKOS024527055
• VU0527691-1
• F5882-6195
• 3-(3-methoxyphenyl)-1-methyl-N-(2-(trifluoromethoxy)benzyl)-1H-pyrazole-5-carboxamide
• 1219844-52-6

• Inchi： 1S/C20H18F3N3O3/c1-26-17(11-16(25-26)13-7-5-8-15(10-13)28-2)19(27)24-12-14-6-3-4-9-18(14)29-20(21,22)23/h3-11H,12H2,1-2H3,(H,24,27)
• InChI Key： UFNXEBXVVIIDEG-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(OC)=C2)C=C(C(NCC2=CC=CC=C2OC(F)(F)F)=O)N1C

Computed Properties

• Exact Mass: 405.13002593g/mol
• Monoisotopic Mass: 405.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide

3-(3-Methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide (CAS No. 1219844-52-6): An Overview

3-(3-Methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide (CAS No. 1219844-52-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide is characterized by a pyrazole core, a methoxy-substituted phenyl group, and a trifluoromethoxy-substituted benzyl moiety. These functional groups contribute to the compound's unique pharmacological profile and have been the subject of extensive research in recent years.

One of the key areas of interest for this compound is its potential as an anti-inflammatory agent. Studies have shown that 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, key mediators of inflammation and pain. This makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide have also been studied in detail. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

The synthesis of 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide involves several steps, including the formation of the pyrazole ring and the subsequent functionalization with the methoxyphenyl and trifluoromethoxybenzyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, which is essential for its commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide in human subjects. Early results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, 3-(3-methoxyphenyl)-1-methyl-N-{2-(trifluoromethoxy)phenylmethyl}-1H-pyrazole-5-carboxamide (CAS No. 1219844-52-6) represents a promising lead compound in the development of new therapeutic agents for inflammatory and cancer-related conditions. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.